Cas no 1248446-64-1 (3-AMINO-3-(3,4-DIMETHYLPHENYL)PROPAN-1-OL)

• Product Name: 3-AMINO-3-(3,4-DIMETHYLPHENYL)PROPAN-1-OL
• CAS No: 1248446-64-1
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5591008
• PubChem ID: 62389736
• Update Time: 2023-08-14

3-AMINO-3-(3,4-DIMETHYLPHENYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(3,4-DIMETHYLPHENYL)PROPAN-1-OL
• Benzenepropanol, γ-amino-3,4-dimethyl-
• CS-0355143
• 1248446-64-1
• EN300-1830030
• AKOS011676659

• Inchi： 1S/C11H17NO/c1-8-3-4-10(7-9(8)2)11(12)5-6-13/h3-4,7,11,13H,5-6,12H2,1-2H3
• InChI Key： PUQXLWUCIHPEDW-UHFFFAOYSA-N
• SMILES： C(O)CC(N)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes